Cas no 1000576-01-1 (2-Benzoyl-4-(3-bromophenyl)-5-cyanimino-4,5-dihydro-1,3,4-thiadiazole)

• Product Name: 2-Benzoyl-4-(3-bromophenyl)-5-cyanimino-4,5-dihydro-1,3,4-thiadiazole
• CAS No: 1000576-01-1
• MF: C₁₆H₉BrN₄OS
• MW: 385.237860441208
• MDL: MFCD09877968
• CID: 4558457
• Update Time: 2025-06-14

2-Benzoyl-4-(3-bromophenyl)-5-cyanimino-4,5-dihydro-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-Benzoyl-4-(3-bromophenyl)-5-cyanimino-4,5-dihydro-1,3,4-thiadiazole
• [5-benzoyl-3-(3-bromophenyl)-1,3,4-thiadiazol-2-ylidene]cyanamide
• Cyanamide, N-[5-benzoyl-3-(3-bromophenyl)-1,3,4-thiadiazol-2(3H)-ylidene]-

• MDL： MFCD09877968
• Inchi： 1S/C16H9BrN4OS/c17-12-7-4-8-13(9-12)21-16(19-10-18)23-15(20-21)14(22)11-5-2-1-3-6-11/h1-9H
• InChI Key： DQXPEWSEVVUTQH-UHFFFAOYSA-N
• SMILES： N(=C1N(C2=CC=CC(Br)=C2)N=C(C(=O)C2=CC=CC=C2)S1)C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Benzoyl-4-(3-bromophenyl)-5-cyanimino-4,5-dihydro-1,3,4-thiadiazole

Recent Advances in the Study of 2-Benzoyl-4-(3-bromophenyl)-5-cyanimino-4,5-dihydro-1,3,4-thiadiazole (CAS: 1000576-01-1)

The compound 2-Benzoyl-4-(3-bromophenyl)-5-cyanimino-4,5-dihydro-1,3,4-thiadiazole (CAS: 1000576-01-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Benzoyl-4-(3-bromophenyl)-5-cyanimino-4,5-dihydro-1,3,4-thiadiazole exhibits selective inhibition of protein kinases associated with tumor proliferation, suggesting its potential as a lead compound for anticancer drug development. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target proteins.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways, including the NF-κB and MAPK pathways, which are critical in inflammation and cancer progression. A 2024 preprint on bioRxiv reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines, indicating its potential application in treating chronic inflammatory diseases. These findings were supported by transcriptomic and proteomic analyses, which identified key downstream effects of the compound on gene expression and protein synthesis.

In addition to its biological activity, advancements in the synthetic methodology for 2-Benzoyl-4-(3-bromophenyl)-5-cyanimino-4,5-dihydro-1,3,4-thiadiazole have been reported. A recent publication in Organic & Biomolecular Chemistry described an optimized, high-yield synthesis route that improves scalability and reduces the use of hazardous reagents. This development is particularly relevant for industrial-scale production and further pharmacological evaluation of the compound.

Despite these promising results, challenges remain in the clinical translation of 2-Benzoyl-4-(3-bromophenyl)-5-cyanimino-4,5-dihydro-1,3,4-thiadiazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is exploring structural modifications to enhance the compound's drug-like properties while maintaining its therapeutic efficacy.

In conclusion, 2-Benzoyl-4-(3-bromophenyl)-5-cyanimino-4,5-dihydro-1,3,4-thiadiazole represents a promising candidate for further development in medicinal chemistry. Its dual role in targeting both inflammatory and oncogenic pathways underscores its potential as a multifunctional therapeutic agent. Future studies should focus on in vivo validation and the development of derivative compounds to optimize its pharmacological profile.